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Compound of Interest

Compound Name: Gadolinium

Cat. No.: B1216402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural isotopes of gadolinium,

their relative abundances, and the methodologies used for their determination. The information

contained herein is intended to support researchers, scientists, and professionals in the field of

drug development who require precise isotopic data for applications ranging from neutron

capture therapy to magnetic resonance imaging (MRI) contrast agent development.

Data Presentation: Natural Isotopes of Gadolinium
Gadolinium (Gd), a lanthanide series element with atomic number 64, is composed of six

stable isotopes and one long-lived radioisotope.[1][2] The most abundant of these is

Gadolinium-158.[1][3] The precise isotopic composition is critical for applications in nuclear

medicine and as a burnable poison in nuclear reactors. The table below summarizes the key

characteristics of the naturally occurring isotopes of gadolinium.
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Isotope
Mass Number
(A)

Atomic Mass
(Da)

Natural
Abundance
(%)

Nuclear Spin
(I)

¹⁵²Gd 152 151.919786 0.20 0

¹⁵⁴Gd 154 153.920861 2.18 0

¹⁵⁵Gd 155 154.922618 14.80 3/2

¹⁵⁶Gd 156 155.922118 20.47 0

¹⁵⁷Gd 157 156.923956 15.65 3/2

¹⁵⁸Gd 158 157.924019 24.84 0

¹⁶⁰Gd 160 159.927049 21.86 0

Data sourced from multiple consistent databases.[1][4][5]

Of particular note are the isotopes ¹⁵⁵Gd and ¹⁵⁷Gd, which possess exceptionally high thermal

neutron capture cross-sections, making them highly effective in neutron shielding and capture

applications.[4]

Experimental Protocols: Isotopic Abundance
Determination
The determination of the relative abundance of isotopes is primarily accomplished through

mass spectrometry.[1][6][7] For high-precision measurements, as required for gadolinium
isotopes, Thermal Ionization Mass Spectrometry (TIMS) is a widely used and highly sensitive

technique.[8][9]

Methodology: Thermal Ionization Mass Spectrometry
(TIMS)
1. Sample Preparation:

A purified sample of gadolinium is chemically prepared, typically in a nitrate form.
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A microgram-sized liquid sample is carefully loaded onto a metal filament, commonly made

of rhenium.[8][10]

2. Thermal Ionization:

The sample-loaded filament is placed within the ion source of the mass spectrometer under

a high vacuum.

The filament is heated, causing the solvent to evaporate.

Further heating of the filament leads to the thermal ionization of the gadolinium atoms,

where they lose an electron to form singly charged positive ions (Gd⁺).[8] In some

configurations, a dual-filament setup is used, with one for evaporation and a second, hotter

one for ionization.[8]

3. Mass Analysis:

The generated Gd⁺ ions are accelerated by an electric potential and focused into a fine

beam.

This ion beam enters a magnetic sector mass analyzer.

The magnetic field deflects the ions based on their mass-to-charge ratio (m/z). Lighter

isotopes are deflected more than heavier isotopes.[11]

4. Detection:

The separated ion beams travel to a detector assembly, which often consists of multiple

Faraday cups or electron multipliers.

Each detector measures the intensity of the ion current for a specific isotope.

The ratio of the measured currents corresponds to the relative abundance of the isotopes in

the sample.

5. Data Analysis:
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The raw detector signals are converted into voltages, which are then used to calculate the

precise isotopic ratios.[8]

Corrections for mass fractionation and other instrumental biases are applied to ensure high

accuracy.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the generalized workflow for determining the isotopic

abundance of gadolinium using Thermal Ionization Mass Spectrometry (TIMS).
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Workflow for Gadolinium Isotope Abundance Determination via TIMS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Khan Academy [khanacademy.org]

2. pubs.acs.org [pubs.acs.org]

3. Isotope-ratio mass spectrometry - Wikipedia [en.wikipedia.org]

4. researchgate.net [researchgate.net]

5. Comparison of Isotope Abundance Analysis and Accurate Mass Analysis in their Ability to
Provide Elemental Formula Information - PMC [pmc.ncbi.nlm.nih.gov]

6. chem.libretexts.org [chem.libretexts.org]

7. Isotopes: Calculating Isotopic Abundance [terpconnect.umd.edu]

8. Thermal ionization mass spectrometry - Wikipedia [en.wikipedia.org]

9. Thermal Ionization Mass Spectrometry (TIMS) | Thermo Fisher Scientific - US
[thermofisher.com]

10. akjournals.com [akjournals.com]

11. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Natural Isotopes of
Gadolinium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216402#natural-isotopes-of-gadolinium-and-their-
relative-abundance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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